Cas no 34911-21-2 (1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY-)

7-Chloro-2,3-dihydro-4-methoxy-1H-inden-1-one is a substituted indanone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a chloro substituent at the 7-position and a methoxy group at the 4-position, which may influence reactivity and binding properties in medicinal chemistry. The compound's rigid bicyclic framework offers stability, while the functional groups provide sites for further derivatization. It is commonly utilized as an intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system disorders or inflammation. The product is typically characterized by high purity and consistent performance in synthetic workflows. Proper handling and storage under inert conditions are recommended to maintain stability.
1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- structure
34911-21-2 structure
Product Name:1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY-
CAS No:34911-21-2
MF:C10H9ClO2
MW:196.630262136459
CID:3222892
PubChem ID:12349034
Update Time:2025-06-08

1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY-
    • 7-Chloro-4-methoxy-indan-1-one
    • 7-CHLORO-4-METHOXY-2,3-DIHYDRO-1H-INDEN-1-ONE
    • AKOS006312109
    • 34911-21-2
    • 7-chloro-4-methoxy-2,3-dihydroinden-1-one
    • SCHEMBL5955599
    • CS-0162712
    • 7-Chloro-4-methoxy-1-indanone
    • 7-chloro-4-methoxyindan-1-one
    • F52778
    • Inchi: 1S/C10H9ClO2/c1-13-9-5-3-7(11)10-6(9)2-4-8(10)12/h3,5H,2,4H2,1H3
    • InChI Key: GPMBKEXYPRPZEL-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(OC)=CC=C2Cl)CC1

Computed Properties

  • Exact Mass: 196.0291072g/mol
  • Monoisotopic Mass: 196.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- Pricemore >>

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Additional information on 1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY-

Comprehensive Guide to 1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- (CAS No. 34911-21-2)

1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- (CAS No. 34911-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the indenone family, characterized by its unique structural features, including a chloro substitution at the 7-position and a methoxy group at the 4-position. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The 7-chloro-2,3-dihydro-4-methoxy-1H-inden-1-one structure is notable for its potential applications in drug discovery. Researchers have explored its utility as a building block for heterocyclic compounds, which are often pivotal in designing kinase inhibitors and other therapeutic agents. The presence of the methoxy group enhances its solubility and reactivity, making it a versatile candidate for further chemical modifications. Recent studies highlight its role in the synthesis of anti-inflammatory and anticancer analogs, aligning with the growing demand for novel pharmacophores in modern medicine.

From an industrial perspective, 34911-21-2 is utilized in the production of advanced materials, including organic semiconductors and photovoltaic materials. Its conjugated system and electron-donating methoxy group contribute to its electronic properties, making it a candidate for optoelectronic applications. This aligns with the global shift toward sustainable energy solutions, where such compounds are investigated for their potential in solar cell technologies.

The synthesis of 1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for 34911-21-2. Catalytic methods and solvent-free reactions are being explored to minimize waste and reduce the environmental footprint of its production. This resonates with the increasing consumer and regulatory focus on sustainable chemical processes, a topic frequently searched in academic and industrial circles.

Market trends indicate a rising demand for 7-chloro-2,3-dihydro-4-methoxy-1H-inden-1-one, driven by its expanding applications in pharmaceutical intermediates and functional materials. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and commercial entities. However, challenges such as supply chain disruptions and raw material availability remain critical considerations for stakeholders.

For researchers and industry professionals, understanding the physicochemical properties of 1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- is essential. Key parameters include its melting point, solubility profile, and stability under various conditions. These factors influence its handling, storage, and application in diverse settings, from laboratory-scale experiments to large-scale industrial processes.

In summary, 1H-INDEN-1-ONE, 7-CHLORO-2,3-DIHYDRO-4-METHOXY- (CAS No. 34911-21-2) represents a multifaceted compound with significant potential in drug development and material science. Its structural uniqueness and functional versatility make it a subject of ongoing research, particularly in areas aligned with global trends such as sustainability and advanced healthcare solutions. As scientific advancements continue, this compound is poised to play a pivotal role in innovative applications across multiple industries.

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